Cas no 2171144-76-4 ((3R)-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}pentanoic acid)

• Product Name: (3R)-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}pentanoic acid
• CAS No: 2171144-76-4
• MF: C₂₆H₂₇N₃O₅S
• MW: 493.574685335159
• CID: 6487092
• PubChem ID: 165534521
• Update Time: 2025-05-27

(3R)-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}pentanoic acid
• 2171144-76-4
• EN300-1576136
• (3R)-3-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]propanamido}pentanoic acid

• Inchi： 1S/C26H27N3O5S/c1-2-16(13-24(31)32)28-23(30)12-11-17-14-27-25(35-17)29-26(33)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,14,16,22H,2,11-13,15H2,1H3,(H,28,30)(H,31,32)(H,27,29,33)/t16-/m1/s1
• InChI Key： JNTUBMQPUXYRLL-MRXNPFEDSA-N
• SMILES： S1C(=NC=C1CCC(N[C@@H](CC(=O)O)CC)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 493.16714214g/mol
• Monoisotopic Mass: 493.16714214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 146Ų

Additional information on (3R)-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}pentanoic acid

Recent Advances in the Study of (3R)-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}pentanoic acid (CAS: 2171144-76-4)

In recent years, the compound (3R)-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}pentanoic acid (CAS: 2171144-76-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole ring and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in various applications, including drug development, peptide synthesis, and targeted therapeutics. The following sections provide a comprehensive overview of the latest research findings related to this compound.

The primary focus of recent studies has been on the synthesis and optimization of (3R)-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}pentanoic acid. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC). These advancements have facilitated the production of high-quality batches, enabling more reliable and reproducible results in subsequent biological assays.

One of the key areas of investigation has been the compound's role in peptide modification and drug delivery. The Fmoc group, a common protecting group in peptide synthesis, provides stability and facilitates the controlled release of active pharmaceutical ingredients (APIs). Recent studies have demonstrated that (3R)-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}pentanoic acid can serve as a versatile building block for the design of peptide-based therapeutics, particularly in the context of targeted cancer therapies and antimicrobial agents.

In addition to its synthetic utility, the biological activity of this compound has been a subject of intense research. Preliminary in vitro studies have revealed its potential as an inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and proliferative diseases. For instance, recent findings suggest that the thiazole moiety may interact with key protein targets, modulating their activity and offering a new avenue for therapeutic intervention. Further in vivo studies are underway to validate these observations and assess the compound's pharmacokinetic and pharmacodynamic properties.

Another notable development is the exploration of (3R)-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}pentanoic acid in the field of chemical biology. Researchers have utilized this compound as a probe to study protein-protein interactions and cellular signaling pathways. Its fluorescent properties, attributed to the Fmoc group, make it an attractive tool for imaging and tracking biological processes in real time. This application has opened new possibilities for understanding complex biological systems and developing targeted therapies.

Despite these promising advancements, challenges remain in the widespread adoption of (3R)-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}pentanoic acid. Issues such as scalability, cost-effectiveness, and potential toxicity need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, (3R)-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}pentanoic acid (CAS: 2171144-76-4) represents a versatile and promising molecule in the realm of chemical biology and pharmaceutical research. Its unique structural features and diverse applications make it a valuable tool for drug development, peptide synthesis, and biological studies. Continued research and innovation will undoubtedly shed more light on its potential and pave the way for groundbreaking discoveries in the field.